4-Hydroxymethyl-3-methoxyphenoxyacetic acid

Specification

• CAS No.: 83590-77-6
• Molecular Formula: C10H12O5
• Molecular Weight: 212.2 g/mol
• IUPAC Name: 2-[4-(hydroxymethyl)-3-methoxyphenoxy]acetic acid
• Standard InChI: InChI=1S/C10H12O5/c1-14-9-4-8(15-6-10(12)13)3-2-7(9)5-11/h2-4,11H,5-6H2,1H3,(H,12,13)
• Standard InChI Key: ZKDXHLFLKKWCBY-UHFFFAOYSA-N
• SMILES: COC1=C(C=CC(=C1)OCC(=O)O)CO
• Canonical SMILES: COC1=C(C=CC(=C1)OCC(=O)O)CO

Introduction

Chemical Structure and Properties

4-Hydroxymethyl-3-methoxyphenoxyacetic acid is an organic compound with the molecular formula C10H12O5 and a molecular weight of 212.20 g/mol. The compound features a phenolic structure with hydroxymethyl and methoxy substituents, which contribute to its chemical properties and biological activities. It is classified as a monocarboxylic acid and is known for its distinct chemical reactivity that makes it useful in various applications.

The IUPAC name for this compound is 2-[4-(hydroxymethyl)-3-methoxyphenoxy]acetic acid, and it has been assigned the CAS number 83590-77-6. Its unique chemical structure includes multiple functional groups that confer specific reactivity patterns, making it valuable in organic synthesis and pharmaceutical applications. The presence of both hydroxymethyl and methoxy groups provides distinct reactivity profiles that contribute to its versatility in synthetic applications.

Physical Properties

This compound typically appears as a white crystalline solid that exhibits specific solubility patterns in various solvents. While the compound is generally soluble in polar organic solvents such as alcohols, ethers, and esters, it demonstrates limited solubility in water. These solubility characteristics influence its applications and the methods used for its synthesis and purification.

Chemical Reactivity

The reactivity of 4-Hydroxymethyl-3-methoxyphenoxyacetic acid is primarily determined by its functional groups. The compound can undergo various chemical transformations, including:

• Oxidation reactions, particularly involving the hydroxymethyl group

• Reduction of the carboxylic acid functionality

• Substitution reactions at the methoxy position

• Esterification of the carboxylic acid group

These reaction pathways enable the compound to serve as a versatile intermediate in the synthesis of more complex molecules and contribute to its utility in research and industrial applications.

Synthesis Methods

The synthesis of 4-Hydroxymethyl-3-methoxyphenoxyacetic acid can be achieved through several methods, with the most common approach involving a multi-step reaction process. The synthetic route typically begins with suitable precursors, such as 2,4-dihydroxybenzaldehyde, and proceeds through a series of controlled chemical transformations.

Laboratory Synthesis

A documented synthesis method involves a four-step reaction sequence:

• Treatment with potassium carbonate in N,N-dimethyl-formamide for 12 hours at 20°C

• Reaction with sodium hydride in N,N-dimethyl-formamide and mineral oil for 8 hours at 20°C under ice cooling conditions

• Reduction using sodium tetrahydroborate in ethanol for 3 hours at 20°C with ice cooling

• Hydrolysis with sodium hydroxide in a water/ethanol mixture under reflux conditions for 4 hours

This synthetic pathway highlights the careful control of reaction conditions required to achieve the desired product with high purity and yield.

Alternative Synthesis Approaches

Alternative approaches to synthesizing this compound may involve different starting materials or reaction conditions, depending on the specific requirements of the application and the available resources. These methods might offer advantages in terms of yield, purity, or scalability, making them suitable for different contexts, from laboratory research to industrial production.

Applications in Research and Industry

4-Hydroxymethyl-3-methoxyphenoxyacetic acid has found applications across multiple domains, reflecting its versatile chemical properties and biological activities. Its use spans several industries, from agriculture to pharmaceuticals, cosmetics, and biotechnology.

Agricultural Applications

In agricultural settings, 4-Hydroxymethyl-3-methoxyphenoxyacetic acid has shown potential as a plant growth regulator, promoting enhanced growth and yield in various crops. Its effectiveness as an herbicide helps control unwanted plant growth while minimizing harm to cultivated crops, making it valuable for sustainable farming practices. The compound's ability to selectively target specific plant processes contributes to its utility in agricultural applications aimed at improving crop productivity and resilience.

Pharmaceutical Development

This compound is explored for its potential in drug formulations, particularly in targeting specific biological pathways. Its role in pharmaceutical development focuses on creating more effective treatments with fewer side effects. The unique chemical structure of 4-Hydroxymethyl-3-methoxyphenoxyacetic acid allows it to interact with biological systems in specific ways, potentially leading to therapeutic applications in various medical contexts.

Cosmetic Industry Applications

Due to its antioxidant properties, 4-Hydroxymethyl-3-methoxyphenoxyacetic acid is used in skincare products to protect the skin from environmental damage and promote a healthier appearance. These antioxidant characteristics make it a valuable ingredient in formulations designed to combat oxidative stress and its effects on skin health and appearance.

Biotechnology Applications

In the field of biotechnology, 4-Hydroxymethyl-3-methoxyphenoxyacetic acid plays a role in the development of biocontrol agents, enhancing the efficacy of biological pest management strategies. This application is particularly crucial for organic farming and sustainable agricultural practices that seek to minimize the use of synthetic pesticides. The compound's ability to interact with biological systems in specific ways makes it valuable for developing targeted approaches to pest management.

Solid-Phase Peptide Synthesis

One of the most significant applications of 4-Hydroxymethyl-3-methoxyphenoxyacetic acid is its use as a resin linkage agent in solid-phase peptide synthesis (SPPS). This application is crucial for the preparation of peptide fragments, especially those with tert-butyl (tBu)-based side chain protective groups. The compound's chemical properties make it particularly suitable for this purpose, as it provides a stable yet cleavable linkage that facilitates the sequential addition of amino acids during peptide synthesis.

Research Findings and Data

Research on 4-Hydroxymethyl-3-methoxyphenoxyacetic acid has yielded valuable insights into its properties, applications, and potential benefits across various domains. These findings have contributed to a deeper understanding of the compound and its utility in different contexts.

Comparative Analysis with Similar Compounds

Studies comparing 4-Hydroxymethyl-3-methoxyphenoxyacetic acid with structurally related compounds have highlighted its unique properties and advantages in specific applications. For instance, compared to 4-Hydroxymethylphenoxyacetic acid, which lacks the methoxy group, 4-Hydroxymethyl-3-methoxyphenoxyacetic acid demonstrates enhanced versatility in certain synthetic applications. Similarly, when compared to 3-Methoxy-4-hydroxymethylphenoxyacetic acid, which has different functional group positioning, 4-Hydroxymethyl-3-methoxyphenoxyacetic acid exhibits distinct reactivity patterns that influence its applications.

Key Chemical and Physical Data

The following table summarizes essential chemical and physical data for 4-Hydroxymethyl-3-methoxyphenoxyacetic acid:

Property	Value
Molecular Formula	C10H12O5
Molecular Weight	212.20 g/mol
CAS Number	83590-77-6
IUPAC Name	2-[4-(hydroxymethyl)-3-methoxyphenoxy]acetic acid
Physical Appearance	White crystalline solid
Solubility	Soluble in alcohols, ethers, and esters; insoluble in water

This data provides a fundamental understanding of the compound's properties and serves as a reference for researchers and industry professionals working with this compound.

Biological Activity Studies

Research on the biological activities of 4-Hydroxymethyl-3-methoxyphenoxyacetic acid has revealed its potential in various applications related to plant growth regulation and agricultural productivity. Studies have documented its effects on specific biological pathways and processes, contributing to a better understanding of its mechanisms of action and potential benefits. These findings have informed the development of applications in agriculture, pharmaceuticals, and cosmetics, highlighting the compound's versatility and value across multiple domains.

Industrial Applications and Production

The industrial applications of 4-Hydroxymethyl-3-methoxyphenoxyacetic acid span multiple sectors, reflecting its versatile properties and the diverse needs it can address.

Scale-up Synthesis Methods

Industrial production of 4-Hydroxymethyl-3-methoxyphenoxyacetic acid typically involves scaled-up versions of laboratory synthesis methods, with modifications to enhance efficiency, yield, and cost-effectiveness. These methods often employ continuous flow reactors and advanced purification techniques to ensure high-quality output. The optimization of reaction conditions and purification protocols is crucial for achieving the desired purity and yield at an industrial scale.

Quality Control and Analysis

Ensuring the quality and purity of 4-Hydroxymethyl-3-methoxyphenoxyacetic acid is essential for its industrial applications. Various analytical techniques are employed for this purpose, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and chromatographic methods. These techniques enable the identification and quantification of the compound and any potential impurities, ensuring that it meets the required specifications for its intended applications.

Industrial Case Studies

Documented case studies of industrial applications of 4-Hydroxymethyl-3-methoxyphenoxyacetic acid provide valuable insights into its practical utility and the benefits it offers in real-world contexts. These case studies highlight the compound's effectiveness in specific applications, such as agriculture and cosmetics, and demonstrate its value in addressing particular challenges or meeting specific needs. Such evidence supports the continued exploration and development of applications for this versatile compound across various industries.

Future Research Directions

The exploration of 4-Hydroxymethyl-3-methoxyphenoxyacetic acid continues to evolve, with ongoing research aimed at expanding its applications and understanding its properties more deeply.

Emerging Applications

Research on potential new applications for 4-Hydroxymethyl-3-methoxyphenoxyacetic acid spans multiple domains, from agriculture to pharmaceuticals, cosmetics, and materials science. These emerging applications build on the compound's established properties and seek to harness its potential in addressing new challenges or meeting evolving needs. The continued exploration of such applications contributes to the compound's growing utility and value across various industries.

Structure-Activity Relationship Studies

Structure-activity relationship studies aim to elucidate the connections between the chemical structure of 4-Hydroxymethyl-3-methoxyphenoxyacetic acid and its biological activities. These studies can inform the development of derivatives with enhanced properties or targeted functionalities, potentially expanding the range of applications for this class of compounds. By understanding how specific structural features influence activity, researchers can design compounds with optimized properties for particular applications.

Sustainable Production Methods

Research on sustainable methods for producing 4-Hydroxymethyl-3-methoxyphenoxyacetic acid focuses on reducing environmental impact and enhancing resource efficiency. This includes exploring alternative synthesis routes, greener solvents, and more energy-efficient processes. Such efforts align with broader trends toward sustainability in chemical production and contribute to the responsible development and use of this compound.